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Introduction

Cyenopyrafen, with the CAS number 560121-52-0, is a synthetic acaricide belonging to the 3-
ketonitrile derivative chemical class.[1][2] Developed by Nissan Chemical Industries, it was first
introduced in 2006 and registered for use in Japan and South Korea in 2008.[3][4]
Cyenopyrafen is primarily utilized for the control of various mite species on a range of crops,
including fruit trees, citrus, tea, and vegetables.[3][4] It is recognized for its novel mode of
action, targeting the mitochondrial electron transport chain at complex I1.[5][6] This document
provides a comprehensive technical overview of Cyenopyrafen, including its chemical and
physical properties, mechanism of action, synthesis, biological activity, and toxicological profile,
intended for a scientific audience.

Physicochemical Properties

Cyenopyrafen is a white solid with a molecular formula of C24H31N302 and a molecular weight
of 393.52 g/mol .[7][8] Key physicochemical properties are summarized in the table below. Its
high octanol-water partition coefficient (log P) of 5.3 to 5.6 indicates high lipophilicity,
suggesting a potential for bioaccumulation.[7] Cyenopyrafen is practically insoluble in water
but shows good solubility in a range of organic solvents.[7]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1258504?utm_src=pdf-interest
https://www.benchchem.com/product/b1258504?utm_src=pdf-body
https://pdfs.semanticscholar.org/83ca/d998a47193153019f4b339633b4251b306f8.pdf
https://www.researchgate.net/publication/282535108_A_bioassay_for_evaluation_of_the_resistance_of_Tetranychus_urticae_Acari_Tetranychidae_to_selected_acaricides
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1685.htm
https://patents.google.com/patent/CN105766925A/en
https://www.benchchem.com/product/b1258504?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1685.htm
https://patents.google.com/patent/CN105766925A/en
https://pubmed.ncbi.nlm.nih.gov/26363294/
https://www.researchgate.net/publication/275628560_Strategy_for_discovery_of_a_novel_miticide_Cyenopyrafen_which_is_one_of_electron_transport_chain_inhibitors
https://www.benchchem.com/product/b1258504?utm_src=pdf-body
https://www.benchchem.com/product/b1258504?utm_src=pdf-body
https://www.researchgate.net/publication/359462418_A_H258Y_mutation_in_subunit_B_of_the_succinate_dehydrogenase_complex_of_the_spider_mite_Tetranychus_urticae_confers_resistance_to_cyenopyrafen_and_pyflubumide_but_likely_reinforces_cyflumetofen_bindin
https://pubchem.ncbi.nlm.nih.gov/compound/Cyenopyrafen
https://www.researchgate.net/publication/359462418_A_H258Y_mutation_in_subunit_B_of_the_succinate_dehydrogenase_complex_of_the_spider_mite_Tetranychus_urticae_confers_resistance_to_cyenopyrafen_and_pyflubumide_but_likely_reinforces_cyflumetofen_bindin
https://www.benchchem.com/product/b1258504?utm_src=pdf-body
https://www.researchgate.net/publication/359462418_A_H258Y_mutation_in_subunit_B_of_the_succinate_dehydrogenase_complex_of_the_spider_mite_Tetranychus_urticae_confers_resistance_to_cyenopyrafen_and_pyflubumide_but_likely_reinforces_cyflumetofen_bindin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C24H31Ns02 [718]
Molecular Weight 393.52 g/mol [7]

CAS Number 560121-52-0 [31[4]
Appearance White solid [7]

Melting Point 106.7-108.2 °C [7]

Boiling Point 489.1 °C (Predicted) [7]

Water Solubility

0.0003 g/L at 20°C

[7]

Solubility in Organic Solvents
(at 20°C)

Methanol: 169.0 g/Ln-Hexane:

21.08 g/LToluene: 500-1000
g/LEthyl acetate: 500-1000
g/LAcetone: 500-1000
g/LDichloromethane: >1000
g/L

[7]

Octanol-Water Partition

Coefficient (log P)

53-5.6

[7]

Vapor Pressure

No data available

pKa

2.61 (Predicted)

[7]

Mechanism of Action

Cyenopyrafen is a pro-acaricide, meaning it is converted into its active form after entering the

target organism.[4][8][9] The primary mode of action is the inhibition of the mitochondrial

electron transport chain (MET) at Complex Il, also known as succinate dehydrogenase (SDH).

[5]16]

Upon ingestion or contact by the mite, the pivalate ester group of Cyenopyrafen is hydrolyzed,

yielding the active enol metabolite.[4][8][9] This active form then binds to the quinone binding
site (Q-site) of Complex II, which is composed of subunits SDHB, SDHC, and SDHD.[5] This
binding non-competitively inhibits the transfer of electrons from succinate to coenzyme Q
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(ubiguinone).[9] The disruption of the electron transport chain leads to a halt in cellular
respiration and energy (ATP) production, resulting in rapid paralysis and death of the mite.[10]

The binding of the active metabolite of Cyenopyrafen to the Q-site is stabilized by hydrogen
bonds with specific amino acid residues, including Tyrosine 58 of subunit D (SdhD) and
Tryptophan 173 of subunit B (SdhB).[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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